2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[5-methoxy-2-[(1-methyltetrazol-5-yl)sulfanylmethyl]-4-oxopyridin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H20N6O3S/c1-12-4-6-13(7-5-12)19-17(26)10-24-9-16(27-3)15(25)8-14(24)11-28-18-20-21-22-23(18)2/h4-9H,10-11H2,1-3H3,(H,19,26)
• InChI Key: ARANLYHMGZMGQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=NN=NN3C)OC
• Molecular Formula: C18H20N6O3S
• Molecular Weight: 400.5 g/mol

Description

2-(5-methoxy-2-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C18H20N6O3S and its molecular weight is 400.46. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Compounds with complex structures, such as the one mentioned, are often subjects of synthetic chemistry research aiming to develop novel methodologies or improve existing synthetic routes. For example, studies on similar heterocyclic compounds have focused on their synthesis and potential as intermediates for further chemical transformations (Žugelj et al., 2009). These endeavors can lead to the discovery of new reactions or more efficient pathways for creating compounds with medicinal or industrial importance.

Drug Design and Pharmacology

Heterocyclic compounds, particularly those containing tetrazole and pyridinyl moieties, are of significant interest in drug design due to their diverse pharmacological activities. Research has demonstrated the potential of such structures in the development of anti-inflammatory, analgesic, and antimicrobial agents (Abu‐Hashem et al., 2020). These findings underscore the importance of exploring compounds with similar frameworks for new therapeutic agents.

Molecular Biology and Biochemistry

Compounds with specific functional groups, like acetamide derivatives, have been studied for their biological activities, including interactions with enzymes or receptors. For example, the design and synthesis of novel compounds for hypoglycemic activity highlight the significance of structural modifications to achieve desired biological outcomes (Nikaljea et al., 2012). Such research can provide insights into the molecular basis of diseases and contribute to the development of new drugs.